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Compound of Interest

Compound Name: Cinnamoylcocaine

Cat. No.: B1241223 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and regulatory

compliance. Cinnamoylcocaine, a tropane alkaloid found in coca plants and a close structural

relative of cocaine, requires stringent disposal procedures due to its acute toxicity and its likely

classification as a controlled substance analogue.[1] This guide provides essential, step-by-

step information for the safe and compliant disposal of cinnamoylcocaine.

Chemical and Physical Properties
A thorough understanding of a substance's properties is fundamental to its safe handling and

disposal. Key quantitative data for cinnamoylcocaine are summarized below.

Property Value

Molecular Formula C₁₉H₂₃NO₄[2][3][4][5]

Molecular Weight 329.4 g/mol [3][4]

CAS Number 521-67-5[3][5]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.[6]

GHS Hazard Statements
H300+H330: Fatal if swallowed or if inhaled.

H311: Toxic in contact with skin.[3]
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Disposal Protocol: A Step-by-Step Approach
Given that cinnamoylcocaine is a cocaine analogue, its disposal must adhere to the

regulations for controlled substances set forth by the Drug Enforcement Administration (DEA)

and other relevant authorities. The primary principle is to render the substance "non-

retrievable," meaning it cannot be transformed back into a physical or chemical state as a

controlled substance.[7][8]

Step 1: Personal Protective Equipment (PPE)

Before handling cinnamoylcocaine, it is imperative to wear appropriate PPE to mitigate

exposure risks. This includes:

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat to protect clothing and skin.

Respiratory Protection: Given the "Fatal if inhaled" warning, a suitable respirator should be

used, especially when handling powders or creating aerosols.[3]

Step 2: Rendering the Substance Non-Retrievable

The chosen method of destruction should be irreversible and comply with all applicable federal,

state, and local regulations.[9]

Incineration: This is the preferred method for the disposal of controlled substances.[10] The

incineration should be carried out in a licensed hazardous waste incinerator. This ensures

complete destruction of the compound.

Chemical Degradation: If incineration is not an option, chemical degradation can be

employed. This involves reacting the cinnamoylcocaine with a chemical agent to break

down its structure. The specific method should be developed by a qualified chemist and

validated to ensure complete destruction.

Step 3: Disposal of Residue
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The final residue after destruction must be disposed of in accordance with hazardous waste

regulations.

Waste Characterization: The resulting waste stream should be characterized to determine its

hazardous properties.

Licensed Waste Carrier: A licensed hazardous waste disposal company must be used to

transport and dispose of the final waste material.

Important Considerations:

Regulatory Compliance: Always consult your institution's Environmental Health and Safety

(EHS) department and ensure compliance with all DEA, EPA, and local regulations regarding

controlled substance and hazardous waste disposal.[7][11]

Documentation: Maintain meticulous records of the disposal process, including the amount

of substance destroyed, the date, the method used, and the personnel involved. This

documentation is critical for regulatory compliance.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of

cinnamoylcocaine.
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Start: Cinnamoylcocaine for Disposal

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Step 2: Assess Disposal Options
(Consult EHS)

Option A: Incineration
(Preferred Method)

Feasible

Option B: Chemical Degradation

Not Feasible

Transport to Licensed
Hazardous Waste Incinerator

Perform Validated
Chemical Degradation Protocol

Step 3: Characterize
Resulting Waste

Step 4: Dispose of Waste via
Licensed Hazardous Waste Carrier

Step 5: Document Entire
Disposal Process

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the compliant disposal of cinnamoylcocaine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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